Cas no 2171936-19-7 (3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid)

• Product Name: 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid
• CAS No: 2171936-19-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6050631
• PubChem ID: 165608535
• Update Time: 2025-06-13

3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid
• EN300-1492632
• 2171936-19-7
• 3-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]propanoic acid

• Inchi： 1S/C26H32N2O5/c29-24(27-17-15-25(30)31)14-4-2-1-3-9-16-28-26(32)33-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23H,1-4,9,14-18H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： SSFLOTWTVNHZIO-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid

Comprehensive Overview of 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid (CAS No. 2171936-19-7)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid (CAS No. 2171936-19-7) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard Fmoc chemistry protocols. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure optimal yields in peptide drug discovery and biomaterial engineering.

The molecular structure of 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid features an Fmoc-protected amine group linked to an octanoic acid spacer, terminating in a propanoic acid moiety. This unique design enhances its solubility in organic solvents like DMF and DCM, which are commonly used in peptide coupling reactions. Recent trends in Google Scholar and PubMed queries highlight growing interest in Fmoc-based linker molecules for applications such as targeted drug delivery and antibody-drug conjugates (ADCs).

From a synthetic chemistry perspective, the CAS No. 2171936-19-7 compound demonstrates exceptional utility in constructing PEG-like spacers for biocompatible hydrogels. Industry forums frequently discuss its role in improving peptide bioavailability and reducing off-target effects—a hot topic in precision medicine research. Analytical techniques such as HPLC and LC-MS are essential for verifying the purity of this material, as emphasized in recent ISO certification guidelines for GMP-grade reagents.

Environmental and safety considerations for 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid align with green chemistry principles. Unlike traditional reagents requiring hazardous deprotection steps, this compound enables mild cleavage conditions using piperidine, reducing waste generation. This advantage is frequently cited in sustainability-focused research papers and patent filings related to peptide therapeutics.

Market analyses indicate rising demand for custom Fmoc derivatives like CAS No. 2171936-19-7, driven by advancements in cancer immunotherapy and neurodegenerative disease research. The compound's compatibility with automated peptide synthesizers makes it particularly valuable for high-throughput screening (HTS) platforms. Quality control specifications typically require ≥95% purity (by NMR and HPLC), as documented in supplier databases like Sigma-Aldrich and TCI Chemicals.

In conclusion, 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidopropanoic acid represents a versatile tool for modern biochemical research. Its applications span from peptide vaccine development to tissue engineering scaffolds, addressing key challenges in personalized medicine. As evidenced by its frequent mention in grant proposals and industry white papers, this compound continues to enable breakthroughs at the intersection of chemistry and biology.